Cas no 231301-26-1 (1-Benzoyl-3(5)-perfluorohexyl-5(3)-(trifluoromethyl)pyrazole)

1-Benzoyl-3(5)-perfluorohexyl-5(3)-(trifluoromethyl)pyrazole is a fluorinated pyrazole derivative characterized by its unique structural features, including a benzoyl group, a perfluorohexyl chain, and a trifluoromethyl substituent. This compound exhibits high thermal and chemical stability due to the presence of strong C-F bonds, making it suitable for applications requiring resistance to harsh conditions. Its lipophobic and hydrophobic properties, imparted by the perfluoroalkyl group, enhance its utility in specialty coatings, surfactants, and agrochemical formulations. The trifluoromethyl group further contributes to its electron-withdrawing effects, potentially improving reactivity in synthetic chemistry. Its well-defined structure allows for precise modifications, offering versatility in research and industrial applications.

1-Benzoyl-3(5)-perfluorohexyl-5(3)-(trifluoromethyl)pyrazole structure

231301-26-1 structure

Product Name:1-Benzoyl-3(5)-perfluorohexyl-5(3)-(trifluoromethyl)pyrazole

CAS No:231301-26-1

MF:C₁₇H₆F₁₆N₂O

MW:558.21680021286

CID:3160877

PubChem ID:2735984

Update Time:2025-05-19

1-Benzoyl-3(5)-perfluorohexyl-5(3)-(trifluoromethyl)pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-Benzoyl-5(3)-(perfluorohexyl)-3(5)-(trifluoromethyl)pyrazole
- (3-(perfluorohexyl)-5-(trifluoromethyl)-1H-pyrazol-1-yl)(phenyl)methanone
- 1H-Pyrazole, 1-benzoyl-3(or 5)-(tridecafluorohexyl)-5(or 3)-(trifluoromethyl)- (9CI)
- MFCD01075249
- 231301-26-1
- 1-Benzoyl-3(5)-(tridecafluoro-1-hexyl)-5(3)-(trifluoromethyl)pyrazole
- 1-Benzoyl-3(5)-perfluorohexyl-5(3)-(trifluoromethyl)pyrazole
- AKOS007930721
- Phenyl-[3-(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexyl)-5-(trifluoromethyl)pyrazol-1-yl]methanone
- Inchi： 1S/C17H6F16N2O/c18-11(19,13(23,24)14(25,26)15(27,28)16(29,30)17(31,32)33)8-6-9(12(20,21)22)35(34-8)10(36)7-4-2-1-3-5-7/h1-6H
- InChI Key： MTOQTIXWJHGJIQ-UHFFFAOYSA-N
- SMILES： FC(C(C(C(F)(F)F)(F)F)(F)F)(C(C(C1C=C(C(F)(F)F)N(C(C2C=CC=CC=2)=O)N=1)(F)F)(F)F)F

Computed Properties

Exact Mass: 558.0224634Da
Monoisotopic Mass: 558.0224634Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 18
Heavy Atom Count: 36
Rotatable Bond Count: 6
Complexity: 814
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 7
Topological Polar Surface Area: 34.9Å²

1-Benzoyl-3(5)-perfluorohexyl-5(3)-(trifluoromethyl)pyrazole Security Information

Hazard Statement： Irritant

1-Benzoyl-3(5)-perfluorohexyl-5(3)-(trifluoromethyl)pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B190780-1g	1-Benzoyl-3(5)-perfluorohexyl-5(3)-(trifluoromethyl)pyrazole	231301-26-1		1g	$ 305.00	2022-06-07
TRC	B190780-2.5g	1-Benzoyl-3(5)-perfluorohexyl-5(3)-(trifluoromethyl)pyrazole	231301-26-1		2.5g	$ 505.00	2022-06-07